Cas no 17758-52-0 (5-methyl-1H-pyrimidin-6-one)

• Product Name: 5-methyl-1H-pyrimidin-6-one
• CAS No: 17758-52-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD18432632
• CID: 50865
• PubChem ID: 205324
• Update Time: 2025-04-18

5-methyl-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methylpyrimidine
• 5-Methylpyrimidin-4-ol
• 5-methyl-1H-pyrimidin-6-one
• 4-oxo-6-methylpyrimidine
• 4-Oxy-5-methylpyrimidin
• 4-Pyrimidinol,5-methyl
• 5-Methyl-3H-pyrimidin-4-on
• 5-methyl-3H-pyrimidin-4-one
• 5-methyl-4(3H)-pyrimidinone
• 5-Methyl-4-hydroxypyrimidine
• 5-Methyl-4-pyrimidinol
• 5-methyl-4-pyrimidino
• 5-methylpyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone,5-methyl-
• 5-Methylpyrimidin-4-Ol(WX649072)
• 4-Pyrimidinol, 5-methyl-
• 5-Methylpyrimidin-4(1H)-one
• NSC618281
• 5-Methyl-pyrimidin-4-ol
• 4-hydroxy-5-methylpyrimidin
• SHLJOANTPJWIHS-UHFFFAOYSA-N
• RW3809
• 17758-52-0
• AKOS015916907
• NCI60_005513
• A812276
• J-515498
• CS-W022195
• F1967-0825
• 1882624-14-7
• SY031521
• EN300-88522
• NSC-618281
• F2199-0020
• FT-0659455
• GS-5787
• AB09558
• SCHEMBL312269
• DTXSID90170347
• AKOS006381610
• BP-11669
• SCHEMBL8662960
• MFCD18432632
• AM803366
• CHEMBL1976822
• MFCD01646066
• ALBB-033071
• DB-032295
• 5-METHYL-1H-PYRIMIDIN-4-ONE
• pyrimidine, 4-hydroxy-5-methyl-

• MDL： MFCD18432632
• Inchi： 1S/C5H6N2O/c1-4-2-6-3-7-5(4)8/h2-3H,1H3,(H,6,7,8)
• InChI Key： SHLJOANTPJWIHS-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=CN1)C

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: -0.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.22
• Melting Point: No data available
• Boiling Point: 192.1℃ at 760 mmHg
• Flash Point: 70°C
• Refractive Index: 1.557
• PSA: 46.01000
• LogP: 0.49060
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-methyl-1H-pyrimidin-6-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether